N-(2-ethylphenyl)-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide

• IUPAC Name: N-(2-ethylphenyl)-4-methyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C21H26N2O3S/c1-3-18-8-4-5-9-20(18)23(16-21(24)22-14-6-7-15-22)27(25,26)19-12-10-17(2)11-13-19/h4-5,8-13H,3,6-7,14-16H2,1-2H3
• InChI Key: AIYDWVMMQXJGQJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N(CC(=O)N2CCCC2)S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol

Description

N-(2-ethylphenyl)-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide, also known as EPM-01, is a small molecule inhibitor that has shown potential in various scientific research applications.

Mechanism of Action

The mechanism of action for N-(2-ethylphenyl)-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide involves the inhibition of specific proteins involved in various cellular processes. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in gene expression and cell proliferation. This compound has also been shown to inhibit the activity of phosphodiesterases (PDEs), which are involved in cyclic nucleotide signaling and smooth muscle contraction. The inhibition of these proteins leads to the observed effects of this compound in various scientific research applications.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. In cancer treatment, this compound has been shown to inhibit tumor growth and induce cell death in cancer cells. In neurodegenerative diseases, this compound has been shown to protect neurons from damage and improve cognitive function. Inflammation is also a target for this compound, as it has been shown to reduce inflammation in various animal models. This compound has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

N-(2-ethylphenyl)-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide has several advantages for lab experiments, including its specificity for HDACs and PDEs, its favorable pharmacokinetic profile, and its potential use in various scientific research applications. However, this compound also has limitations for lab experiments, including its cost and the need for specialized equipment and expertise for its synthesis and analysis.

Future Directions

There are several future directions for the study of N-(2-ethylphenyl)-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide, including its potential use in combination therapies for cancer treatment, its use in the treatment of other neurodegenerative diseases, and its potential use in the treatment of inflammatory diseases. Further research is also needed to optimize the synthesis method for this compound and to improve its pharmacokinetic properties. Overall, this compound has shown promise in various scientific research applications and warrants further study.

Scientific Research Applications

N-(2-ethylphenyl)-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide has been studied for its potential use in various scientific research applications, including cancer treatment, neurodegenerative diseases, and inflammation. In cancer treatment, this compound has been shown to inhibit the growth of cancer cells by targeting specific proteins involved in cell proliferation and survival. In neurodegenerative diseases, this compound has been shown to protect neurons from damage and improve cognitive function. Inflammation is also a target for this compound, as it has been shown to reduce inflammation in various animal models.